Cas no 199327-34-9 (Amino(3-fluoro-5-methylphenyl)acetic Acid)

• Product Name: Amino(3-fluoro-5-methylphenyl)acetic Acid
• CAS No: 199327-34-9
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD02662466
• CID: 3055881
• PubChem ID: 3614265
• Update Time: 2025-05-23

Amino(3-fluoro-5-methylphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methyl-DL-phenylglycine
• AMINO(3-FLUORO-5-METHYLPHENYL)ACETIC ACID
• EN300-1844573
• BBL022179
• Amino(3-fluoro-5-methylphenyl)acetic acid (H-Phg3-F,5-Me)-OH)
• STK130905
• SCHEMBL9996691
• JS-4002
• 199327-34-9
• CS-0280416
• 2-amino-2-(3-fluoro-5-methylphenyl)acetic acid
• AKOS001475986
• MFCD02662466
• Amino(3-fluoro-5-methylphenyl)acetic Acid

• MDL： MFCD02662466
• Inchi： 1S/C9H10FNO2/c1-5-2-6(4-7(10)3-5)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13)
• InChI Key： HTWWMRCQGUOKIK-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Amino(3-fluoro-5-methylphenyl)acetic Acid

Introduction to Amino(3-fluoro-5-methylphenyl)acetic Acid (CAS No. 199327-34-9)

Amino(3-fluoro-5-methylphenyl)acetic Acid, identified by its CAS number 199327-34-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amino acid derivatives and has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a fluoro-substituted aromatic ring makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The molecular structure of Amino(3-fluoro-5-methylphenyl)acetic Acid consists of a phenyl ring substituted with a fluoro atom at the 3-position and a methyl group at the 5-position, coupled with an acetic acid moiety linked to an amino group. This specific arrangement imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds for their potential as pharmacological agents. Studies have demonstrated that the introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. For instance, fluorinated compounds often exhibit improved bioavailability and longer half-lives due to their resistance to metabolic degradation. This has led to extensive research into fluorinated derivatives as candidates for treating various diseases, including cancer, inflammation, and infectious disorders.

Amino(3-fluoro-5-methylphenyl)acetic Acid has been investigated for its potential role in modulating biological pathways relevant to these diseases. Preliminary studies suggest that this compound may interact with enzymes and receptors involved in cell signaling pathways, potentially leading to therapeutic effects. For example, its structure resembles that of some known inhibitors of kinases and other enzymes implicated in cancer progression. The combination of an amino group and a fluoro-substituted phenyl ring may provide a scaffold for designing molecules with enhanced specificity and efficacy.

The synthesis of Amino(3-fluoro-5-methylphenyl)acetic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core efficiently. The introduction of the fluoro substituent often necessitates specialized reagents and methodologies to achieve regioselectivity and minimize side reactions.

One of the key challenges in working with fluorinated compounds is their potential toxicity and environmental impact. However, advancements in green chemistry have led to the development of more sustainable synthetic routes that reduce hazardous waste. Researchers are increasingly focusing on using catalytic methods and renewable solvents to produce fluorinated derivatives while maintaining high efficiency and safety standards.

The pharmacological evaluation of Amino(3-fluoro-5-methylphenyl)acetic Acid has revealed promising results in preclinical studies. In vitro assays have shown that this compound can inhibit the activity of certain enzymes associated with disease pathways, suggesting its therapeutic potential. Additionally, animal models have provided insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves in vivo and for guiding further development efforts.

The future direction of research on Amino(3-fluoro-5-methylphenyl)acetic Acid includes exploring its potential as a lead compound for drug discovery programs. By modifying its structure through computational modeling and high-throughput screening, researchers aim to optimize its pharmacological properties further. The integration of machine learning algorithms into drug design processes has accelerated the identification of novel analogs with enhanced potency and selectivity.

In conclusion, Amino(3-fluoro-5-methylphenyl)acetic Acid (CAS No. 199327-34-9) represents a promising candidate for therapeutic applications due to its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on elucidating its mechanisms of action and developing it into a viable drug candidate. As our understanding of fluorinated compounds continues to grow, so too will the potential applications of this versatile molecule in medicine.